1-(4-Fluorophenyl)-3-methyl-5-thieno[2,3-c]pyrazolecarboxylic acid [2-(methylamino)-2-oxoethyl] ester

• Molecular Formula: C16H14FN3O3S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: [2-(methylamino)-2-oxoethyl] 1-(4-fluorophenyl)-3-methylthieno[2,3-c]pyrazole-5-carboxylate
• InChI: InChI=1S/C16H14FN3O3S/c1-9-12-7-13(16(22)23-8-14(21)18-2)24-15(12)20(19-9)11-5-3-10(17)4-6-11/h3-7H,8H2,1-2H3,(H,18,21)
• InChI Key: OUFVGLKZVQNJBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(S2)C(=O)OCC(=O)NC)C3=CC=C(C=C3)F

Description

1-(4-fluorophenyl)-3-methyl-5-thieno[2,3-c]pyrazolecarboxylic acid [2-(methylamino)-2-oxoethyl] ester is a member of pyrazoles and a ring assembly.

Scientific Research Applications

Thieno[2,3-c]pyrazoles and Related Heterocycles

The compound 1-(4-Fluorophenyl)-3-methyl-5-thieno[2,3-c]pyrazolecarboxylic acid [2-(methylamino)-2-oxoethyl] ester is part of a broader class of thieno[2,3-c]pyrazoles, which have been the subject of various chemical studies. For instance, research has explored the synthesis of novel methyl 4-amino-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylates and their subsequent conversion into pyrrolyl esters. These compounds have been used as precursors in the synthesis of a variety of substituted heterocycles, indicating their versatility and potential application in developing novel chemical entities (Haider et al., 2005).

Novel Heterocyclic Compounds Synthesis

Another related study involved the synthesis of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester and its subsequent reactions to form various heterocyclic compounds. This work sheds light on the potential of such structures to form a base for further chemical modifications, leading to the creation of diverse and potentially bioactive molecules (Pimenova et al., 2003).

Reactivity Studies

The reactivity of related oximes with ethyl glyoxylate has been examined, resulting in the formation of 5-aryl(hetaryl)-1-hydroxy-1H-imidazole-2-carboxylic acid ethyl esters and their derivatives. These studies contribute to our understanding of the chemical behavior and potential applications of these compounds in synthesizing more complex heterocycles (Nikolaenkova et al., 2019).

Mechanistic Insights and Reaction Pathways

Research focusing on the synthesis of 3-alkylamino-5-arylthiophenes has provided valuable insights into the mechanisms and pathways through which these compounds can be synthesized and modified. These studies are crucial for designing new synthetic routes and understanding the fundamental chemistry of these compounds (Kim & Kim, 2000).